Cas no 50594-31-5 (4,5-Dichloro-2-nitrobenzotrifluoride)

• Product Name: 4,5-Dichloro-2-nitrobenzotrifluoride
• CAS No: 50594-31-5
• MF: C₇H₂Cl₂F₃NO₂
• MW: 259.997490406036
• MDL: MFCD00236666
• CID: 366421
• PubChem ID: 2736844
• Update Time: 2025-04-19

4,5-Dichloro-2-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1,2-Dichloro-4-nitro-5-(trifluoromethyl)benzene
• 3,4-Dichloro-6-Nitrobenzotrifluoride
• 4,5-Dichloro-2-nitrobenzotrifluoride
• DTXSID00371646
• CK2384
• AC-4133
• A7501
• SCHEMBL9765088
• MMUARSWOJRDXBV-UHFFFAOYSA-N
• SY020740
• 4,5-Dichloro-2-nitrobenzenetrifluoride
• AM62015
• PS-10479
• AKOS015890072
• Benzene, 1,2-dichloro-4-nitro-5-(trifluoromethyl)-
• 50594-31-5
• MFCD00236666
• FT-0651207
• CS-W010151
• 4,5-Dichloro-?,?,?-trifluoro-2-nitrotoluene; 1,2-Dichloro-4-nitro-5-(trifluoromethyl)benzene;
• DB-071228

• MDL： MFCD00236666
• Inchi： 1S/C7H2Cl2F3NO2/c8-4-1-3(7(10,11)12)6(13(14)15)2-5(4)9/h1-2H
• InChI Key： MMUARSWOJRDXBV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(F)(F)F)C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 258.94100
• Monoisotopic Mass: 258.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 3.9

Experimental Properties

• Color/Form: No data available
• Density: 1.638
• Melting Point: No data available
• Boiling Point: 256.4°C at 760 mmHg
• Flash Point: >110℃(230℉)(lit.)
• Refractive Index: 1.511
• PSA: 45.82000
• LogP: 4.44360

4,5-Dichloro-2-nitrobenzotrifluoride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Risk Phrases：R20/21/22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons